Cas no 1805161-66-3 (2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol
• CAS No: 1805161-66-3
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 4851377
• Update Time: 2025-10-29

2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol

• Inchi： 1S/C9H11F2NO3/c1-14-6-3-7(15-2)12-8(9(10)11)5(6)4-13/h3,9,13H,4H2,1-2H3
• InChI Key： GTGPGEQBOUIIJC-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6

Additional information on 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol

Comprehensive Overview of 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol (CAS No. 1805161-66-3)

2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol (CAS No. 1805161-66-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique difluoromethyl and dimethoxy functional groups, which contribute to its versatile applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and infectious diseases.

The compound's molecular structure, featuring a pyridine core with methanol and difluoromethyl substituents, makes it a valuable intermediate in organic synthesis. Its lipophilicity and hydrogen-bonding capabilities are critical for enhancing bioavailability in drug formulations. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision medicine demands highly selective molecules.

In agrochemical applications, 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol is investigated for its potential as a crop protection agent. The difluoromethyl group is known to improve pesticidal activity by increasing metabolic stability. This aligns with the growing demand for sustainable agriculture solutions, as farmers and manufacturers seek eco-friendly alternatives to traditional pesticides.

The synthesis of this compound often involves multistep organic reactions, including halogenation and etherification, to achieve high purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards. These methods are frequently searched by chemists and quality assurance professionals, reflecting the compound's technical complexity.

From an industrial perspective, scalability and cost-efficiency are key concerns. Innovations in continuous flow chemistry have been explored to optimize the production of 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol, addressing the need for greener manufacturing processes. This resonates with the broader trend of green chemistry, a topic widely discussed in academic and corporate circles.

In summary, 2-(Difluoromethyl)-4,6-dimethoxypyridine-3-methanol (CAS No. 1805161-66-3) represents a cutting-edge compound with dual applications in pharmaceuticals and agrochemicals. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug design and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and environmental challenges.